Cas no 866157-05-3 (Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate)

• Product Name: Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate
• CAS No: 866157-05-3
• MF: C₁₈H₁₅N₃O₅S
• MW: 385.393802881241
• CID: 4663149
• Update Time: 2025-10-29

Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[3-(2-pyrazinyloxy)anilino]sulfonyl}benzenecarboxylate
• Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate

• Inchi： 1S/C18H15N3O5S/c1-25-18(22)15-7-2-3-8-16(15)27(23,24)21-13-5-4-6-14(11-13)26-17-12-19-9-10-20-17/h2-12,21H,1H3
• InChI Key： BGLYOXKPCXRWNJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1S(NC1=CC=CC(OC2=NC=CN=C2)=C1)(=O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 571.2±60.0 °C at 760 mmHg
• Flash Point: 299.3±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate

Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate (CAS No. 866157-05-3): A Comprehensive Overview

Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate (CAS No. 866157-05-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 866157-05-3, is characterized by its unique structural features and potential biological activities. This comprehensive overview aims to provide a detailed understanding of the compound's chemical properties, synthesis methods, biological activities, and its role in current research and development.

Chemical Structure and Properties

The chemical structure of Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate is composed of a benzene ring substituted with a sulfonyl group, which is further functionalized with an anilino moiety containing a pyrazine ring. The presence of these functional groups imparts unique physical and chemical properties to the compound. The molecular formula of this compound is C₁₉H₁₇N₃O₄S, and its molecular weight is approximately 383.41 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental applications. Its stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in laboratory settings.

Synthesis Methods

The synthesis of Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate involves a multi-step process that combines various chemical reactions to achieve the desired product. One common synthetic route involves the reaction of 2-chloro-5-nitrobenzenesulfonyl chloride with 3-(2-pyrazinyloxy)aniline, followed by reduction of the nitro group to an amino group and subsequent esterification with methanol.

The detailed synthetic protocol typically includes the following steps:

1. Nitration of the benzene ring to introduce the nitro group.
2. Sulfonation of the nitro-substituted benzene ring using chlorosulfonic acid.
3. Nucleophilic substitution reaction with 3-(2-pyrazinyloxy)aniline to form the anilino sulfonyl intermediate.
4. Reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst.
5. Esterification of the carboxylic acid with methanol to form the final product.

Biological Activities

Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition, preliminary research has indicated that this compound may have potential anti-cancer effects by inducing apoptosis in cancer cells. Studies conducted on various cancer cell lines have demonstrated that treatment with Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate leads to cell cycle arrest and increased expression of pro-apoptotic proteins such as Bax and caspase-3.

Furthermore, this compound has been explored for its neuroprotective properties in models of neurodegenerative diseases. Research suggests that it may protect neurons from oxidative stress and inhibit the formation of neurotoxic aggregates, making it a promising candidate for therapeutic interventions in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Research Directions

The potential clinical applications of Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate are currently being explored through preclinical studies and early-stage clinical trials. These studies aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects.

Preliminary clinical trials have shown promising results in reducing inflammation and improving outcomes in patients with inflammatory diseases such as rheumatoid arthritis. Additionally, ongoing research is focused on optimizing the delivery methods and formulations to enhance the bioavailability and therapeutic efficacy of this compound.

In parallel, efforts are being made to identify novel targets and mechanisms through which this compound exerts its biological effects. Advanced techniques such as high-throughput screening and computational modeling are being employed to gain deeper insights into its mode of action at the molecular level.

Conclusion

Methyl 2-{3-(2-pyrazinyloxy)anilinosulfonyl}benzenecarboxylate (CAS No. 866157-05-3) is a multifaceted organic compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds promise for addressing unmet medical needs in inflammatory diseases, cancer, and neurodegenerative disorders.